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Compound of Interest

Compound Name: PF-4191834

Cat. No.: B1679697 Get Quote

Technical Support Center: PF-4191834
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, handling, and experimental use of

PF-4191834, a selective 5-lipoxygenase (5-LOX) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of PF-4191834?

A1: The recommended solvent for preparing high-concentration stock solutions of PF-4191834
is Dimethyl Sulfoxide (DMSO).

Q2: What is the maximum solubility of PF-4191834 in DMSO?

A2: The maximum solubility of PF-4191834 in DMSO is approximately 100 mg/mL, which

corresponds to a molar concentration of about 254 mM.[1][2] Some suppliers also report

solubilities of 50 mg/mL (127.06 mM) and provide the compound pre-dissolved at 10 mM.[3][4]

Q3: How should I store stock solutions of PF-4191834?

A3: Stock solutions of PF-4191834 in DMSO should be aliquoted to avoid repeated freeze-

thaw cycles and stored at -20°C or -80°C for long-term stability.

Q4: What is the mechanism of action of PF-4191834?
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A4: PF-4191834 is a potent and selective non-redox inhibitor of 5-lipoxygenase (5-LOX).[3] By

inhibiting 5-LOX, it blocks the biosynthesis of pro-inflammatory leukotrienes.

Solubility Data
The solubility of PF-4191834 has been determined in various common laboratory solvents. The

following table summarizes the available quantitative and qualitative solubility information.

Solvent Solubility
Concentration
(Molar)

Notes

DMSO ~100 mg/mL ~254 mM

Sonication may be

required for complete

dissolution.[1][2]

Ethanol Sparingly Soluble Data not available

Based on the

chemical structure, it

is expected to have

limited solubility.

Methanol Sparingly Soluble Data not available

Similar to ethanol,

limited solubility is

expected.

Water Insoluble Data not available

PF-4191834 is a

hydrophobic molecule

with very low aqueous

solubility.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-4191834 in DMSO.

Materials:

PF-4191834 powder (Molecular Weight: 393.5 g/mol )
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Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Methodology:

Weighing: Accurately weigh out 3.94 mg of PF-4191834 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

PF-4191834 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a

sonicator water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure that all the solid has completely

dissolved and the solution is clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.
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Protocol for 10 mM Stock Solution Preparation

Start

Dissolution

Final Steps

1. Weigh 3.94 mg of
PF-4191834

2. Add 1 mL of
anhydrous DMSO

3. Vortex thoroughly

4. Sonicate
(if necessary)

if needed

5. Visually inspect
for clarity

6. Aliquot and store
at -20°C or -80°C
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Workflow for preparing a PF-4191834 stock solution.
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Troubleshooting Guide
This guide addresses common issues that may be encountered when working with PF-
4191834.

Issue Possible Cause Recommended Solution

Compound precipitates out of

solution upon dilution in

aqueous buffer.

The compound has low

aqueous solubility and is

"crashing out" of the organic

solvent.

1. Decrease Final

Concentration: Lower the final

concentration of PF-4191834

in your assay. 2. Increase Final

DMSO Concentration: Ensure

the final DMSO concentration

is sufficient to maintain

solubility, but generally keep it

below 0.5% to avoid solvent

effects on cells. 3. Use a

Surfactant: Consider adding a

small amount of a non-ionic

surfactant like Tween-20 or

Pluronic F-68 to your aqueous

buffer to improve solubility.

Inconsistent results in cell-

based assays.

The compound may not be

fully dissolved, leading to

inaccurate concentrations.

1. Ensure Complete

Dissolution: Always visually

inspect your stock and working

solutions to ensure they are

clear and free of precipitates

before use. 2. Prepare Fresh

Dilutions: Prepare fresh

dilutions of PF-4191834 in

your assay medium for each

experiment.

Difficulty dissolving the

compound in DMSO.

The compound may require

more energy to dissolve.

1. Gentle Warming: Gently

warm the solution in a 37°C

water bath. 2. Sonication: Use

a sonicator to aid dissolution.
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Signaling Pathway
PF-4191834 acts by inhibiting the 5-lipoxygenase (5-LOX) enzyme. This enzyme is a key

component of the metabolic pathway that converts arachidonic acid into leukotrienes, which

are potent pro-inflammatory mediators.
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Inhibition of the 5-Lipoxygenase pathway by PF-4191834.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gentaur.it [gentaur.it]

2. medchemexpress.com [medchemexpress.com]

3. targetmol.com [targetmol.com]

4. PF-4191834 (PD047703, DVNQWYLVSNPCJZ-UHFFFAOYSA-N) [probes-drugs.org]

To cite this document: BenchChem. [PF-4191834 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679697#pf-4191834-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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